Cas no 1820741-67-0 (2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride)

• Product Name: 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride
• CAS No: 1820741-67-0
• MF: C₆H₁₁Cl₂N₃
• MW: 196.077638864517
• CID: 4708411
• Update Time: 2025-06-26

2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride

• Inchi： 1S/C6H10ClN3.ClH/c1-5-6(7)4-10(9-5)3-2-8;/h4H,2-3,8H2,1H3;1H
• InChI Key： LCIUDVHHMYANAJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1)CCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 43.8

Additional information on 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride

Introduction to 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride (CAS No. 1820741-67-0)

2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride, with the CAS number 1820741-67-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of pyrazole, a five-membered heterocyclic aromatic ring containing two nitrogen atoms, and is characterized by its unique structural features and chemical properties.

The chemical structure of 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride consists of a pyrazole ring substituted with a chlorine atom at the 4-position and a methyl group at the 3-position. The ethanamine moiety is attached to the 1-position of the pyrazole ring, and the entire molecule is in its hydrochloride salt form. This specific arrangement of functional groups imparts distinct pharmacological properties to the compound, making it a subject of extensive research in various therapeutic areas.

One of the key areas of interest for 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride is its potential as an antidepressant. Recent studies have shown that this compound exhibits significant antidepressant-like effects in animal models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride significantly reduced immobility time in the forced swim test, a widely used model for evaluating antidepressant activity. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters associated with mood regulation.

Beyond its antidepressant potential, 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and providing potential therapeutic benefits.

The pharmacokinetic profile of 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride has been another focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and a favorable half-life, suggesting its potential for once-daily dosing regimens. Additionally, it has been found to have low toxicity and minimal side effects in preclinical studies, further supporting its safety profile.

In terms of clinical development, several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride. These trials are being conducted in various patient populations, including those with major depressive disorder (MDD), rheumatoid arthritis (RA), and IBD. Preliminary results from these trials have been promising, with patients showing significant improvements in symptoms and quality of life measures.

The synthetic route for producing 2-(4-Chloro-3-methyl-1H-pyrazol-1-yl)ethanamine hydrochloride has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of 4-chloro-3-methylpyrazole with ethylene oxide followed by conversion to the amine derivative and subsequent formation of the hydrochloride salt. This synthetic pathway is scalable and cost-effective, making it suitable for large-scale production.

In conclusion, 2-(4-Chloro-3-methyl-1H-pyrazol-1-y l)ethanamine hydrochloride (CAS No. 1820741-67-) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as psychiatry and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.